![molecular formula C23H19NO2 B3894609 N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide](/img/structure/B3894609.png)
N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide
Overview
Description
N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide, also known as SR141716A, is a synthetic cannabinoid receptor antagonist. It was first synthesized in the 1990s and has since been extensively studied for its potential therapeutic applications.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of obesity, addiction, and neurodegenerative diseases.
Mechanism of Action
N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide is a cannabinoid receptor antagonist, which means it blocks the activity of cannabinoid receptors in the body. Cannabinoid receptors are found throughout the body and are involved in a variety of physiological processes, including pain sensation, appetite, and mood. By blocking these receptors, this compound can modulate these processes.
Biochemical and Physiological Effects
Studies have shown that this compound can decrease inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to decrease food intake and body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide in lab experiments is that it is a highly specific cannabinoid receptor antagonist, meaning it only targets cannabinoid receptors and does not affect other receptors in the body. However, one limitation of using this compound is that it has a relatively short half-life, which means it may need to be administered frequently in experiments.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-4-(phenylethynyl)benzamide. One area of interest is its potential use in the treatment of addiction, particularly for nicotine and alcohol addiction. Additionally, there is ongoing research on its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, there is interest in developing more potent and selective cannabinoid receptor antagonists based on the structure of this compound.
In conclusion, this compound is a synthetic cannabinoid receptor antagonist that has been extensively studied for its potential therapeutic applications. Its mechanism of action involves blocking the activity of cannabinoid receptors in the body, which can modulate a variety of physiological processes. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research on this compound, including its potential use in the treatment of addiction and neurodegenerative diseases.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(2-phenylethynyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO2/c1-2-26-22-16-14-21(15-17-22)24-23(25)20-12-10-19(11-13-20)9-8-18-6-4-3-5-7-18/h3-7,10-17H,2H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWWICEDJIGTPQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C#CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.